Cas no 99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-)

1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- structure
99419-01-9 structure
Product Name:1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
CAS No:99419-01-9
MF:C5H8N2S3
MW:192.325416564941
CID:750233
PubChem ID:20646347
Update Time:2025-04-19

1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
    • 2-ethylsulfanyl-5-methylsulfanyl-1,3,4-thiadiazole
    • SCHEMBL4822631
    • DTXSID30609242
    • 2-(Ethylsulfanyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
    • 99419-01-9
    • Inchi: 1S/C5H8N2S3/c1-3-9-5-7-6-4(8-2)10-5/h3H2,1-2H3
    • InChI Key: QCQMPTDWOWMRCS-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(SC)S1)CC

Computed Properties

  • Exact Mass: 191.98496178g/mol
  • Monoisotopic Mass: 191.98496178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 105Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.